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Compound of Interest

Compound Name: Psilocine-d10

CAS No.: 1435934-64-7

Cat. No.: B6594908

Get Quote

Executive Summary: The Strategic Advantage of
Exempt Standards
In the quantification of psilocybin and its active metabolite psilocin, the use of stable-isotope

labeled internal standards (SIL-IS) is not merely a recommendation—it is a prerequisite for data

integrity. Psilocine-d10 serves as the gold standard for correcting matrix effects, extraction

efficiency, and the notorious oxidative instability of the indole moiety.

However, Psilocin is a Schedule I controlled substance under the US Controlled Substances

Act (CSA). For laboratories without a Schedule I research registration, or for those seeking to

minimize the administrative burden of quota management and vault security, DEA Exempt

Chemical Preparations offer a critical operational pathway.

This guide details the technical specifications, regulatory architecture (21 CFR § 1308.24), and

validated bioanalytical workflows for utilizing Psilocine-d10 exempt preparations.
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Regulatory Architecture: The "Exempt"
Mechanism[1][2][3]
The distinction between a Schedule I felony and a routine laboratory reagent lies entirely in the

formulation. Under 21 CFR § 1308.24, the Drug Enforcement Administration (DEA) exempts

specific chemical preparations from the strict application of registration, security, and record-

keeping requirements usually mandated for Schedule I substances.

The Legal Definition (21 CFR § 1308.24)
A preparation is exempt if it meets two primary criteria:[1]

No Abuse Potential: The controlled substance is formulated with adulterating or denaturing

agents (e.g., high volumes of toxic solvents like acetonitrile or methanol) in such a

concentration that it cannot be practically recovered for abuse.

Specific Approval: The specific product (vendor and catalog number) has been submitted to

and approved by the DEA Administrator.

Compliance Logic Flow
The following decision tree illustrates the regulatory status of Psilocine-d10 based on its

physical state and source.
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Psilocine-d10 Source Material

Physical Form?

Bulk Powder / Neat Solid

Solid

Solution (e.g., 100 µg/mL)

Liquid

SCHEDULE I CONTROLLED
(Requires DEA Registration & Form 222)

Is Vendor/Lot DEA Listed?

No

EXEMPT PREPARATION
(No Form 222 Required)

Yes (e.g., Cerilliant/Cayman)

CRITICAL WARNING:
Evaporation to dryness reverts
material to Schedule I status.

Click to download full resolution via product page

Figure 1: Regulatory Classification Logic.Distinguishing between controlled bulk material and

exempt analytical preparations.

Chemical & Isotopic Specifications
To function as an effective internal standard, the Psilocine-d10 preparation must meet rigorous

chemical criteria. The "d10" designation typically refers to full deuteration of the ethyl side chain
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and the dimethylamine group.

Structural Integrity
Chemical Name: 3-[2-((dimethyl-d3)amino)ethyl-1,1,2,2-d4]-1H-indol-4-ol[2][3][4]

Molecular Formula: C₁₂H₇D₁₀N₂O

Molecular Weight: ~214.33 g/mol (vs. ~204.27 g/mol for native)

Isotopic Purity & Cross-Talk
A critical failure mode in MS/MS assays is Isotopic Contribution (Cross-Talk). If the d10

standard contains significant d0 (native) impurities, it will artificially elevate the analyte signal.

Conversely, if the native analyte concentration is extremely high, its M+10 isotope might

interfere with the IS channel.

Parameter Specification Impact on Assay

Isotopic Purity ≥ 99% deuterated forms

Prevents false positives in

blank samples (d0

contribution).

Solvent Matrix
Acetonitrile (ACN) or Methanol

(MeOH)

ACN is preferred for Psilocin

stability (prevents oxidation).

Concentration 100 µg/mL or 1 mg/mL

High enough for spiking, low

enough to meet "Exempt"

criteria.

Storage -20°C or -80°C (Dark)

Psilocin is highly

photosensitive and prone to

oxidation.

Validated Bioanalytical Workflow (LC-MS/MS)
The following protocol utilizes a Psilocine-d10 exempt preparation for the quantification of

Psilocin in plasma. This workflow is designed to maintain the "exempt" status by preventing the

isolation of the controlled substance.
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Experimental Design
Objective: Quantify Psilocin in human plasma (Range: 0.5 – 500 ng/mL).

Internal Standard: Psilocine-d10 (Exempt Preparation, 100 µg/mL in ACN).[3]

Matrix: Human Plasma (K2EDTA).

Step-by-Step Protocol
Step 1: Preparation of Working Internal Standard (WIS)
Causality: We must dilute the high-concentration exempt stock (100 µg/mL) to a working

concentration.

Remove the Psilocine-d10 ampoule from -80°C storage and thaw in the dark.

Critical Compliance Step: Do not evaporate the solvent.

Transfer 10 µL of the 100 µg/mL exempt stock into 9.99 mL of 50:50 Methanol:Water (0.1%

Formic Acid).

Result: 100 ng/mL WIS. Note: This solution is still considered an exempt mixture if handled

as a standard solution.

Step 2: Sample Extraction (Protein Precipitation)
Causality: Protein precipitation (PPT) is chosen over Solid Phase Extraction (SPE) for Psilocin

to minimize oxidative loss on drying steps often required in SPE.

Aliquot 100 µL of Plasma into a 96-well plate.

Add 20 µL of WIS (100 ng/mL Psilocine-d10) to all wells except Double Blanks.

Add 400 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.

Vortex aggressively for 2 minutes.

Centrifuge at 4,000 x g for 10 minutes at 4°C.
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Transfer 100 µL of supernatant to a clean plate and dilute with 100 µL of Water (0.1% FA).

Step 3: LC-MS/MS Acquisition
System: UHPLC coupled to Triple Quadrupole MS.

Column: C18 (e.g., Waters HSS T3), 2.1 x 50 mm, 1.8 µm.

Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.[5]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

Gradient: 5% B to 95% B over 3 minutes.

MRM Transitions:

Psilocin: 205.1 → 58.1 (Quant), 205.1 → 160.1 (Qual)

Psilocine-d10: 215.2 → 64.2 (Quant)

Note: The mass shift (+10) and the fragment shift (+6 on the dimethylamine fragment)

confirm the d10 label is intact.

Analytical Logic Diagram

Plasma Sample Spike IS
(Psilocine-d10 Exempt Soln)

Protein Precipitation
(Ice-Cold ACN)

Denature Proteins Centrifugation
(4000g, 4°C)

Remove Solids Dilution (1:1)
with Acidified Water

Supernatant LC-MS/MS InjectionSolvent Match Quantification
(Ratio Analyte/IS)

MRM Detection
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Figure 2: Bioanalytical Workflow.Logic flow for utilizing exempt preparations in a compliant LC-

MS/MS assay.

Compliance, Safety, and Handling
The "Re-Scheduling" Risk
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The most critical compliance error a researcher can make is concentrating the exempt

preparation.

Scenario: A researcher buys 100 mg of Psilocine-d10 in 1 L of solution (Exempt).

Action: They rotovap the solvent to isolate the solid for a different experiment.

Consequence: The resulting solid is Schedule I.[3][4] If the lab does not hold a Schedule I

registration, they have just manufactured a controlled substance, committing a felony.

Protocol: Always use the solution as is or dilute it. Never concentrate it to dryness unless

explicitly covered by a Schedule I license.

Storage Stability
Psilocin is notoriously unstable.

Oxidation: It turns blue/black upon oxidation.

Prevention: Store exempt ampoules at -80°C. Once opened, transfer to an amber vial with a

septum and store at -20°C. Use within 30 days of opening.

Acidification: Maintaining the solution in 0.1% Formic Acid or Acetic Acid stabilizes the amine

and phenol groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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